Cas no 1173097-37-4 (RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate))

• Product Name: RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate)
• CAS No: 1173097-37-4
• MF: C₃₂H₃₈F₃N₅O₄
• MW: 613.670438289642
• MDL: MFCD31010426
• CID: 1206658
• Update Time: 2025-06-27

RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) Chemical and Physical Properties

Names and Identifiers

• N-{2-[(2-Aminoethyl)amino]ethyl}-2-[(3Z)-6-(ethylamino)-3-(ethyli mino)-2,7-dimethyl-3H-xanthen-9-yl]benzamide trifluoroacetate (1: 2)
• RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate)

• MDL： MFCD31010426
• Inchi： 1S/C30H37N5O2.C2HF3O2/c1-5-33-25-17-27-23(15-19(25)3)29(24-16-20(4)26(34-6-2)18-28(24)37-27)21-9-7-8-10-22(21)30(36)35-14-13-32-12-11-31;3-2(4,5)1(6)7/h7-10,15-18,32-33H,5-6,11-14,31H2,1-4H3,(H,35,36);(H,6,7)/b34-26-;
• InChI Key： ZMWFTSOHVAIABK-NOEFFRSSSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(C1C=CC=CC=1C1=C2C=C(C)/C(=N\CC)/C=C2OC2=CC(NCC)=C(C)C=C12)(=O)NCCNCCN

Additional information on RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate)

RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) and its Applications in Modern Chemical Biology

RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate), with the CAS number 1173097-37-4, is a sophisticated chemical compound that has garnered significant attention in the field of chemical biology. This compound, characterized by its intricate molecular structure, represents a fusion of organic chemistry and biochemistry, offering unique properties that make it invaluable for various research applications.

The molecular formula of RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) underscores its complexity, featuring multiple functional groups that contribute to its versatility. The presence of aminoethylamine and trifluoroacetate moieties enhances its solubility and reactivity, making it an excellent candidate for biochemical assays and drug development studies. Recent advancements in synthetic chemistry have enabled the precise modification of this compound, leading to the development of novel derivatives with enhanced biological activity.

In the realm of chemical biology, RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) has been widely utilized as a fluorescent probe for cellular imaging. Its ability to emit light in the visible spectrum makes it particularly useful for studying dynamic processes within living cells. Researchers have leveraged this property to develop high-resolution imaging techniques that provide insights into cellular metabolism, signaling pathways, and molecular interactions. The compound's stability under various physiological conditions further enhances its utility in these applications.

One of the most compelling aspects of RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) is its role in drug discovery and development. Its structural features allow it to interact with biological targets in a highly specific manner, making it an effective scaffold for designing new therapeutic agents. Recent studies have demonstrated its potential in modulating enzyme activity and receptor binding, which are critical steps in the development of novel drugs. The compound's ability to cross the blood-brain barrier has also opened up new avenues for treating neurological disorders.

The trifluoroacetate moiety in the molecular structure of RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) plays a crucial role in enhancing its pharmacokinetic properties. This group improves the compound's solubility in water and lipids, facilitating its absorption and distribution throughout the body. Such properties are essential for developing drugs that can reach their target sites efficiently. Additionally, the trifluoroacetate group contributes to the compound's stability, ensuring that it remains effective over prolonged periods.

Recent research has also highlighted the potential of RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) in photodynamic therapy (PDT). PDT is an emerging treatment modality that uses light-activated compounds to induce cell death in targeted tissues. The compound's ability to generate reactive oxygen species upon exposure to light makes it an excellent candidate for PDT applications. Studies have shown that it can effectively kill cancer cells while minimizing damage to surrounding healthy tissue, making it a promising alternative to traditional chemotherapy.

The synthesis of RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled researchers to optimize these processes, leading to higher yields and purer products. This has been instrumental in expanding the scope of applications for this compound, particularly in industrial settings where scalability and cost-effectiveness are paramount.

The versatility of RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) extends beyond its use as a fluorescent probe and drug scaffold. It has also been employed as a catalyst in various organic transformations, demonstrating its potential as a versatile chemical reagent. Its ability to facilitate reactions under mild conditions without compromising efficiency makes it an attractive choice for industrial applications.

In conclusion, RhodaMine 6G bis(aMinoethyl)aMine aMide bis (trifluoroacetate) is a multifaceted compound with significant implications in chemical biology and drug development. Its unique properties make it an invaluable tool for researchers studying cellular processes, designing novel therapeutics, and developing advanced diagnostic techniques. As synthetic chemistry continues to evolve, we can expect even more innovative applications for this remarkable compound.